![molecular formula C13H18ClN7O7S B1253354 [5-(6-amino-2-chloropurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl N-(2-aminopropanoyl)sulfamate](/img/structure/B1253354.png)
[5-(6-amino-2-chloropurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl N-(2-aminopropanoyl)sulfamate
Overview
Description
[5-(6-amino-2-chloropurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl N-(2-aminopropanoyl)sulfamate is a natural product found in Streptomyces with data available.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Base Substituted Compounds : Research shows the alkylation of 6-chloropurine with various agents leading to derivatives like hypoxanthine and guanine, highlighting a pathway for synthesizing related purine compounds (Doláková, Masojídková, & Holý, 2003).
- Antiviral Activity and Synthesis : The synthesis of purine derivatives like 9-[4-hydroxy-3-(hydroxymethyl)but-1-yl]guanine from aminochloropurine and their potential antiviral activity is documented. These derivatives have shown activity against herpes simplex virus (Harnden, Jarvest, Bacon, & Boyd, 1987).
Biological and Medicinal Research
- Antibacterial Activity : Synthesized compounds containing chloropurine showed significant antibacterial activity against various strains, such as E. coli and Staphylococcus aureus, indicating potential for developing new antibacterial agents (Kadian, Maste, & Bhat, 2012).
- Anticancer Properties : A study on NSC750854, a purine analog, demonstrated significant anticancer activity across multiple pediatric solid tumor xenografts. This highlights the potential of purine analogs in cancer treatment (Smith et al., 2013).
Synthesis and Chemical Analysis
- Synthesis Techniques and Characterization : Research has focused on developing efficient synthesis techniques for purine and related compounds and characterizing their properties, indicating ongoing exploration in this field (Han, Cho, Cho, & Chang, 1995).
Solubility and Physical Properties
- Solubility Analysis : The solubility of 2-amino-6-chloropurine in various solvents has been extensively studied, providing insights into its physical properties and potential applications in different mediums (Li et al., 2019).
properties
IUPAC Name |
[5-(6-amino-2-chloropurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl N-(2-aminopropanoyl)sulfamate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClN7O7S/c1-4(15)11(24)20-29(25,26)27-2-5-7(22)8(23)12(28-5)21-3-17-6-9(16)18-13(14)19-10(6)21/h3-5,7-8,12,22-23H,2,15H2,1H3,(H,20,24)(H2,16,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZMCAAGVMFMSKC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NS(=O)(=O)OCC1C(C(C(O1)N2C=NC3=C(N=C(N=C32)Cl)N)O)O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClN7O7S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.84 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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